Cas no 81401-57-2 (Benzoic acid, 3-(benzoylamino)-4-(2-methylphenoxy)-, ethyl ester)

• Product name: Benzoic acid, 3-(benzoylamino)-4-(2-methylphenoxy)-, ethyl ester
• CAS No: 81401-57-2
• MF: C₂₃H₂₁NO₄
• MW: 375.417146444321
• CID: 704028
• PubChem ID: 12832022

Benzoic acid, 3-(benzoylamino)-4-(2-methylphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(benzoylamino)-4-(2-methylphenoxy)-, ethyl ester
• ethyl 3-benzamido-4-(2-methylphenoxy)benzoate
• 81401-57-2
• DTXSID40511004

• Inchi： InChI=1S/C23H21NO4/c1-3-27-23(26)18-13-14-21(28-20-12-8-7-9-16(20)2)19(15-18)24-22(25)17-10-5-4-6-11-17/h4-15H,3H2,1-2H3,(H,24,25)
• InChI Key： VMFLEQVVDMBTKG-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=C(C=C1)OC2=CC=CC=C2C)NC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 375.14705815g/mol
• Monoisotopic Mass: 375.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų
• XLogP3: 4.9